1-(4-Iodophenyl)-3-methylbutan-1-amine hydrochloride
Overview
Description
1-(4-Iodophenyl)-3-methylbutan-1-amine hydrochloride, also known by its chemical formula C10H13IN2 · HCl , is a compound with a molecular weight of 324.59 g/mol . It falls within the category of halogenated heterocycles . The compound’s structure consists of a piperazine ring substituted with an iodophenyl group at one position.
Synthesis Analysis
The synthesis of this compound involves the reaction of 3-methylbutan-1-amine with 4-iodophenylpiperazine in the presence of hydrochloric acid (HCl). The resulting product is the hydrochloride salt of the compound. The synthetic route ensures the incorporation of the iodine atom into the phenyl ring, leading to the desired structure .
Molecular Structure Analysis
The molecular structure of this compound comprises a piperazine ring with a methyl group at one position and an iodophenyl group at another. The hydrochloride salt forms due to the protonation of the amine nitrogen by HCl. The iodine atom provides the compound with its characteristic reactivity and properties .
Chemical Reactions Analysis
This compound can participate in various chemical reactions, including nucleophilic substitutions, metal-catalyzed cross-coupling reactions, and halogen-metal exchange reactions. Its iodine substituent makes it a valuable precursor for further functionalization .
Physical And Chemical Properties Analysis
Scientific Research Applications
Synthesis and Pharmacological Activity
Synthesis and Antimicrobial Activity : A study by Noolvi et al. (2014) focused on the synthesis of novel azetidine-2-one derivatives of 1H-benzimidazole, showcasing the importance of innovative chemical syntheses in developing compounds with potential antimicrobial and cytotoxic activities. Such methodologies may be applicable to the synthesis and activity assessment of "1-(4-Iodophenyl)-3-methylbutan-1-amine hydrochloride" derivatives (Noolvi et al., 2014).
X-ray Structures and Computational Studies : Research by Nycz et al. (2011) into the x-ray structures and computational studies of several cathinones emphasizes the importance of structural analysis in understanding the chemical and pharmacological properties of novel compounds. This approach could be valuable for elucidating the structural characteristics of "this compound" (Nycz et al., 2011).
Corrosion Inhibition and Material Science
Corrosion Inhibition : Boughoues et al. (2020) explored the use of four amine derivative compounds as corrosion inhibitors for mild steel in HCl medium. This research demonstrates the potential of amine derivatives in material science applications, suggesting a possible area of investigation for the corrosion inhibition properties of "this compound" and its derivatives (Boughoues et al., 2020).
properties
IUPAC Name |
1-(4-iodophenyl)-3-methylbutan-1-amine;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H16IN.ClH/c1-8(2)7-11(13)9-3-5-10(12)6-4-9;/h3-6,8,11H,7,13H2,1-2H3;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
USVFTAGJDQBNNY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CC(C1=CC=C(C=C1)I)N.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H17ClIN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
325.62 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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